N-(2-pyrrolidin-1-ylphenyl)acetamide

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: N-(2-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C12H16N2O/c1-10(15)13-11-6-2-3-7-12(11)14-8-4-5-9-14/h2-3,6-7H,4-5,8-9H2,1H3,(H,13,15)
• InChI Key: LWVCLGSSVJAKAS-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC=C1N2CCCC2

Description

N-(2-pyrrolidin-1-ylphenyl)acetamide, commonly known as NPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NPPA is a white crystalline powder that is soluble in water and organic solvents. It has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of NPPA is not fully understood. However, studies have shown that it acts as a modulator of the GABA-A receptor, which is involved in the regulation of neurotransmitter release. NPPA has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
NPPA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and neuropathic pain. NPPA has also been shown to have anticonvulsant effects, reducing seizure activity in animal models of epilepsy. Additionally, NPPA has been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models of anxiety.

Advantages and Limitations for Lab Experiments

NPPA has several advantages for use in lab experiments. It is readily available, and its synthesis is relatively simple and yields high amounts of the compound. Additionally, NPPA has been shown to have potent anti-inflammatory, analgesic, and anticonvulsant effects, making it a useful tool for studying these processes. However, NPPA also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on NPPA. One area of interest is the development of new compounds based on the structure of NPPA, with improved therapeutic properties and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of NPPA and its potential applications in the treatment of various diseases, including epilepsy, inflammation, and anxiety disorders. Finally, the use of NPPA in combination with other compounds may also be explored as a potential treatment strategy.

Synthesis Methods

NPPA can be synthesized using various methods, including the reaction of 2-bromoacetophenone with pyrrolidine, followed by reduction with sodium borohydride. Another method involves the reaction of 2-chloroacetophenone with pyrrolidine, followed by reduction with lithium aluminum hydride. The yield of NPPA obtained from these methods is high, making them suitable for large-scale production.

Scientific Research Applications

NPPA has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. NPPA has also been used as a precursor in the synthesis of other compounds, including N-(2-pyrrolidin-1-ylphenyl)formamide and N-(2-pyrrolidin-1-ylphenyl)propionamide.